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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Dichromic Acid in
Laboratory Glassware Cleaning
Dichromic acid, commonly referred to as chromic acid cleaning solution, is a powerful

oxidizing agent prepared by mixing a chromium(VI) salt, such as potassium or sodium

dichromate, with concentrated sulfuric acid. For decades, it has been a standard method for

rendering laboratory glassware scrupulously clean, a critical prerequisite for obtaining reliable

and reproducible experimental data. Its potent oxidizing properties effectively remove a wide

range of stubborn organic and inorganic residues that may be resistant to detergents and

solvents.[1][2]

However, the use of chromic acid is associated with significant health, safety, and

environmental hazards. It is highly corrosive, toxic, and carcinogenic.[1][2] Consequently, its

use should be restricted to situations where less hazardous cleaning agents are inadequate,

and it must be handled with strict adherence to safety protocols.

When to Consider Chromic Acid:

Stubborn Organic Residues: For the removal of grease, tars, and other persistent organic

materials.[1][2]
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Trace Metal Contamination: In applications where trace metal contamination from other

cleaning agents is a concern. It is important to note, however, that chromic acid can leave

behind chromium residues if not rinsed thoroughly.[2]

Final Cleaning for Critical Applications: As a final cleaning step for glassware used in highly

sensitive analytical techniques, provided that extensive rinsing is performed.[2]

Hazards and Safety Precautions
Chromic acid is a hazardous substance and requires extreme caution during handling.

Toxicity and Carcinogenicity: The solution contains hexavalent chromium (Cr⁶⁺), which is

acutely toxic, a known carcinogen, mutagen, and teratogen.[3][4] Inhalation, ingestion, or

skin absorption can be poisonous and potentially fatal.[3][4]

Corrosivity: It is extremely corrosive to human tissue, metal, and clothing, capable of causing

severe skin and eye burns.[3][4][5]

Oxidizing Agent: As a strong oxidizer, it can ignite or cause explosions upon contact with

organic and combustible materials such as solvents, oils, and greases.[5]

Mandatory Safety Protocols:

Engineering Controls: All work with chromic acid must be conducted in a certified chemical

fume hood.[3][4] An eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[3][4][5]

Gloves: Use acid-resistant gloves such as neoprene or butyl rubber. Nitrile gloves may be

suitable for short-term handling, but latex gloves should not be used.[3][4]

Protective Clothing: A chemical-resistant lab coat or apron over a standard lab coat is

required.[3][5]

Storage: Store chromic acid in a clearly labeled, glass-stoppered bottle within a leak-proof

secondary container in a designated, well-ventilated area, below eye level.[3][4]
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Incompatibilities: Keep away from acids, bases, powdered metals, and all organic chemicals.

[3][4]

Quantitative Data: Cleaning Efficacy
While highly effective, safer alternatives can provide comparable cleaning performance for

specific residues. The following tables summarize a comparative study on the removal of

protein and lipid residues.

Table 1: Protein (Bovine Serum Albumin) Removal from Glassware[3]

Cleaning Agent % Protein Removed (after 4 hours)

Chromic Acid in Sulfuric Acid >99.98%

Ammonium Persulfate in Sulfuric Acid >99.98%

EDTA-Organosulfonate Detergent >99.98%

Phosphate-based Detergent ~98%

Water (Control) 84-89%

Table 2: Lipid Removal from Glassware[3]

Cleaning Agent % Lipid Removed (after 1 hour)

Chromic Acid in Sulfuric Acid 99.78 ± 0.13%

Ammonium Persulfate in Sulfuric Acid 99.98 ± 0.24%

EDTA-Organosulfonate Detergent 99.72 ± 0.23%

Phosphate-based Detergent 99.89 ± 0.04%

Experimental Protocols
Protocol for Preparation of Chromic Acid Cleaning
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This procedure must be performed in a chemical fume hood with all required PPE.

Materials:

Sodium dichromate (Na₂Cr₂O₇) or Potassium dichromate (K₂Cr₂O₇)

Concentrated Sulfuric Acid (H₂SO₄)

Distilled Water

Borosilicate glass beaker (e.g., 2 L)

Glass stirring rod

Ice bath

Procedure:

Carefully dissolve 200 g of sodium dichromate in 100 ml of distilled water in the borosilicate

beaker.[1]

Place the beaker in an ice bath to cool the solution.[1]

Slowly and with constant stirring, add 1500 ml of concentrated sulfuric acid to the dichromate

solution.[1] The addition is highly exothermic and will generate significant heat.

Allow the solution to cool to room temperature.

Transfer the dark orange-red solution to a designated glass-stoppered storage bottle.[1][6]

Label the bottle clearly with "Chromic Acid Cleaning Solution," the date of preparation, and

appropriate hazard warnings.

Protocol for Cleaning Laboratory Glassware
Pre-cleaning: If possible, rinse the glassware with an appropriate solvent to remove the bulk

of any residue. For contaminated glassware (e.g., with biological material), initial sterilization

by autoclaving may be necessary.[7]
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Soaking: Carefully place the pre-cleaned glassware into a designated container (e.g., a

polyethylene tub) and fully immerse it in the chromic acid solution. Heavily soiled items may

require soaking overnight.[8] For less contaminated glassware, a few minutes may be

sufficient.[9]

Removal: Wearing appropriate PPE, carefully remove the glassware from the chromic acid

bath.

Rinsing:

Thoroughly rinse the glassware under running tap water.[1] It is crucial to remove all

traces of the chromic acid, as the glass can absorb it.[1]

Perform a final rinse with purified or deionized water, typically 3-5 times.[10]

Drying: Allow the glassware to air dry on a clean rack. For faster drying, acetone can be

used for a final rinse, which will evaporate quickly.[7] Avoid drying with paper towels, as this

can leave fiber residues.[7]

Protocol for Evaluating Glassware Cleanliness
To validate the effectiveness of a cleaning protocol, the following methods can be employed.

After the final rinse, hold the glassware up and observe the sheeting action of the water.

A clean glass surface will be uniformly wetted, and the water will drain in a continuous sheet.

[4]

If the surface is not completely clean, the water will bead up in droplets due to the presence

of hydrophobic residues.[8]

This method provides a quantitative measure of surface cleanliness by assessing wettability.

Place a small droplet of high-purity water onto the cleaned and dried glass surface.

Use a contact angle goniometer to measure the angle formed at the interface of the water

droplet, the glass surface, and the surrounding air.[11]
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A very low contact angle (typically <10°) indicates a clean, high-energy, hydrophilic surface.

A higher contact angle suggests the presence of hydrophobic organic contaminants.[3]

This method is used to determine the mass of residue remaining on a surface.[9]

Weigh a clean, dry piece of glassware on a high-precision analytical balance.

Contaminate the glassware with a known amount of the substance of interest and reweigh.

Perform the cleaning protocol.

After cleaning and thoroughly drying, reweigh the glassware.

The difference between the final weight and the initial clean weight represents the mass of

the remaining residue.

Waste Disposal
Chromic acid waste is hazardous and must be disposed of according to institutional and

regulatory guidelines.

Solution Exhaustion: The cleaning solution can be reused until it turns a greenish color.[1][8]

This color change indicates the reduction of Cr⁶⁺ (orange-red) to Cr³⁺ (green), signifying that

the solution has lost its oxidizing power.

Disposal:

Never dispose of chromic acid down the drain.[12]

Collect all used chromic acid and contaminated rinsing solutions in a designated, clearly

labeled hazardous waste container.

Contact your institution's Environmental Health and Safety (EHS) department for proper

disposal procedures.[13][14] Do not attempt to neutralize chromic acid yourself due to its

reactive nature.[13]
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Workflow for Preparation and Use of Chromic Acid

Preparation (in Fume Hood)

Cleaning Procedure

Dissolve Dichromate Salt in Water

Cool Solution in Ice Bath

Slowly Add Concentrated H₂SO₄ with Stirring

Cool to Room Temperature

Transfer to Labeled Storage Bottle

Pre-clean Glassware

Use Prepared Solution

Immerse Glassware in Chromic Acid

Remove Glassware with PPE

Thoroughly Rinse with Tap Water

Final Rinse with Deionized Water

Air Dry or Rinse with Acetone

Click to download full resolution via product page

Caption: Workflow for the preparation and use of chromic acid solution.
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Logical Workflow for Chromic Acid Waste Disposal

Used Chromic Acid Solution

Check Solution Color

Orange/Red

 Not Exhausted

Green

 Exhausted

Return to Storage for Reuse Collect for Hazardous Waste Disposal

Contact Environmental Health & Safety (EHS) for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the disposal of chromic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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